Cas no 5333-86-8 (Ethyl benzimidate hydrochloride)

• Product Name: Ethyl benzimidate hydrochloride
• CAS No: 5333-86-8
• MF: C₉H₁₂ClNO
• MW: 185.650681495667
• MDL: MFCD00043246
• CID: 45721
• PubChem ID: 57646980
• Update Time: 2025-06-08

Ethyl benzimidate hydrochloride Chemical and Physical Properties

Names and Identifiers

• Ethyl benzimidate hydrochloride
• ethyl benzenecarboximidate,hydrochloride
• Benzimidic acid ethyl esterhydrochloride
• Benzenecarboximidicacid, ethyl ester, hydrochloride (9CI)
• Benzimidic acid, ethyl ester, hydrochloride(6CI,8CI)
• Benzimidoyl ethyl ether hydrochloride
• Ethyl iminobenzoatehydrochloride
• Ethyl benzenecarboximidatehydrochloride
• Benzimidic acid ethyl ester HCl
• Benzenecarboximidic acid, ethyl ester, hydrochloride
• Ethylbenzimidate hydrochloride
• ethyl benzenecarboximidate hydrochloride
• Ethyl benzimidate HCl
• Ethyl iminobenzoate hydrochloride
• Ethyl benzylimidate hydrochloride
• Benzimido ethyl ether hydrochloride
• Benzenecarboximidic acid, ethyl ester, hydrochloride (1:1)
• Ethyl benzimidate, HCl
• Benzimidic acid,
• EINECS 226-248-1
• MODZVIMSNXSQIH-UHFFFAOYSA-N
• ethyl benzenecarboximidate;hydrochloride
• FT-0626164
• benzimidic acid ethyl ester hydrochloride
• SWZ9GU8WBL
• Benzimidic acid ethyl ester
• Benzimidic acid, hydrochloride
• Benzimidic acid, ethyl ester, hydrochloride
• benzenecarboximidic acid ethyl ester hydrochloride
• 5333-86-8
• CS-0132939
• NSC2354
• SCHEMBL336974
• NSC 2354
• AKOS009157274
• SY060984
• MFCD00043246
• Benzenecarboximidic acid, hydrochloride
• EN300-49167
• Ethyl benzimidate hydrochloride, >=97.0% (AT)
• NSC-2354
• A829521
• DTXSID4063791
• 97.0% (AT)
• DTXCID8041404

• MDL： MFCD00043246
• Inchi： 1S/C9H11NO.ClH/c1-2-11-9(10)8-6-4-3-5-7-8;/h3-7,10H,2H2,1H3;1H
• InChI Key： MODZVIMSNXSQIH-UHFFFAOYSA-N
• SMILES： Cl.O(CC)C(C1C=CC=CC=1)=N
• BRN： 3697589

Computed Properties

• Exact Mass: 185.06100
• Monoisotopic Mass: 185.061
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 128
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 33.1

Experimental Properties

• Color/Form: Not determined
• Density: 0.98
• Melting Point: ~125 °C (dec.)
• Boiling Point: 192.9 °C at 760 mmHg
• Flash Point: 70.5 °C
• Refractive Index: 1.502
• Water Partition Coefficient: Soluble in water.
• PSA: 33.08000
• LogP: 2.95020
• Sensitiveness: Hygroscopic
• Solubility: Not determined

Ethyl benzimidate hydrochloride Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26
• FLUKA BRAND F CODES：9-21
• Hazardous Material Identification：
• TSCA：Yes
• Storage Condition：Store at room temperature
• Risk Phrases：R36/37/38
• Safety Term：S26

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives

Additional information on Ethyl benzimidate hydrochloride

Comprehensive Guide to Ethyl Benzimidate Hydrochloride (CAS No. 5333-86-8): Properties, Applications, and Industry Insights

Ethyl benzimidate hydrochloride (CAS No. 5333-86-8) is a versatile organic compound widely utilized in pharmaceutical synthesis, agrochemical research, and specialty chemical manufacturing. This white to off-white crystalline powder, with a molecular formula of C₉H₁₀N₂O·HCl, has garnered significant attention due to its role as a key intermediate in heterocyclic chemistry. The compound's imidate ester functionality enables diverse transformations, making it invaluable for constructing complex molecular architectures.

Recent advancements in green chemistry have spurred interest in optimizing the synthesis of ethyl benzimidate HCl. Researchers are exploring solvent-free reactions and catalytic methods to improve the sustainability profile of this intermediate. The compound's stability under ambient conditions and compatibility with common organic solvents like ethanol and dichloromethane contribute to its widespread laboratory use. Analytical techniques such as HPLC purity testing and FTIR spectroscopy are routinely employed to verify the quality of commercial batches.

The pharmaceutical industry extensively employs CAS 5333-86-8 in the synthesis of benzimidazole derivatives, a class of compounds demonstrating remarkable biological activities. Current studies focus on its application in developing kinase inhibitors and antimicrobial agents, addressing the global need for novel therapeutic options. The compound's reactivity with primary amines facilitates the preparation of amidine derivatives, which are pivotal in medicinal chemistry programs targeting various disease pathways.

Material science applications of ethyl benzimidate hydrochloride have expanded significantly, particularly in the development of functionalized polymers and coordination complexes. Its ability to serve as a ligand precursor has enabled the creation of novel catalytic systems for asymmetric synthesis. Industry reports indicate growing demand for high-purity grades of this chemical, driven by advancements in high-throughput screening technologies and combinatorial chemistry approaches.

Quality control specifications for 5333-86-8 typically include parameters such as ≥98% purity (by HPLC), moisture content, and residual solvent levels. Storage recommendations emphasize protection from humidity and maintenance at room temperature in well-sealed containers. The compound's structure-activity relationships continue to be investigated through computational chemistry methods, providing insights for rational drug design and molecular engineering applications.

Emerging research explores the potential of ethyl benzimidate HCl in bioconjugation chemistry, particularly for modifying biomolecules and creating diagnostic probes. Its compatibility with aqueous reaction conditions at controlled pH ranges has opened new possibilities in biotechnological applications. The compound's structure-property correlations are being systematically studied to expand its utility in materials science and nanotechnology domains.

Market analysis reveals steady growth in the fine chemicals sector for intermediates like ethyl benzimidate hydrochloride, with Asia-Pacific regions showing particular expansion. Regulatory compliance documentation, including REACH certification and GMP standards, has become increasingly important for suppliers. Technical bulletins frequently highlight the compound's shelf stability and batch-to-batch consistency as critical quality attributes for end-users.

Recent patent literature demonstrates innovative applications of CAS 5333-86-8 in photoresist materials and electronic chemicals, reflecting the compound's versatility beyond traditional pharmaceutical uses. The development of scalable synthetic routes continues to be an active area of investigation, with emphasis on atom economy and waste minimization principles. Analytical method development for impurity profiling has become more sophisticated, employing advanced mass spectrometry techniques.

The scientific community maintains strong interest in the mechanistic studies of reactions involving ethyl benzimidate hydrochloride, particularly its nucleophilic addition pathways. Symposium presentations frequently feature its applications in multi-component reactions and cascade transformations. The compound's role in academic research extends to teaching advanced organic synthesis techniques, demonstrating fundamental principles of heterocycle formation and protecting group chemistry.

Ongoing safety evaluations of 5333-86-8 focus on occupational exposure limits and proper handling procedures in industrial settings. Material safety data sheets provide comprehensive guidance on personal protective equipment requirements and emergency measures. The compound's environmental fate and biodegradation pathways are subjects of current ecological impact assessments, ensuring sustainable use across applications.

Innovative formulation strategies are being developed to enhance the handling characteristics of ethyl benzimidate HCl, including micronized powders and stabilized solutions. The compound's structure determination by X-ray crystallography has provided valuable insights into its molecular packing and hydrogen bonding patterns. These structural analyses support the rational design of derivatives with optimized physical and chemical properties for specific applications.

The global supply chain for CAS 5333-86-8 has adapted to increasing quality demands, with manufacturers implementing rigorous quality assurance protocols and stability testing programs. Technical support services now commonly include application development assistance and custom synthesis options. The compound's role in process chemistry optimization continues to grow, particularly in the development of cost-effective synthetic routes to complex target molecules.